Benzofuran, 3-methoxy-

• IUPAC Name: 3-methoxy-1-benzofuran
• InChI: InChI=1S/C9H8O2/c1-10-9-6-11-8-5-3-2-4-7(8)9/h2-6H,1H3
• InChI Key: UAYJARJAAOYQJT-UHFFFAOYSA-N
• Canonical SMILES: COC1=COC2=CC=CC=C21
• Molecular Formula: C9H8O2
• DSSTOX Substance ID: DTXSID40495219
• Molecular Weight: 148.16 g/mol
• CAS RN: 63923-68-2

Description

Benzofuran is a heterocyclic compound consisting of fused benzene and furan rings. It is a colorless liquid and a component of coal tar. Benzofuran is the structural nucleus (parent compound) of many related compounds with more complex structures. For example, psoralen is a benzofuran derivative that occurs in several plants. 2-N-Butyl 3-(4-methoxy benzoyl)-benzofuran is an antibacterial agent that belongs to the class of β-unsaturated ketones. It has been shown to have cardiovascular activity and is used in the treatment of depression.

Synthesis Analysis

Benzofuran can be prepared by various methods in the laboratory. Notable examples include O-alkylation of salicylaldehyde with chloroacetic acid followed by dehydration (cyclization) of the resulting ether and decarboxylation. Another method is the Perkin rearrangement, where a coumarin is reacted with a hydroxide.

Molecular Structure Analysis

Benzofuran’s chemical structure is composed of fused benzene and furan rings. It is a heterocyclic compound found naturally in plants and can also be obtained through synthetic reactions. Multiple physicochemical characteristics and versatile features distinguish benzofuran.

Chemical Reactions Analysis

Benzofuran compounds have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. A complex benzofuran derivative is constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds. Another benzofuran ring constructed by proton quantum tunneling has not only fewer side reactions but also high yield, which is conducive to the construction of complex benzofuran ring systems.

Physical And Chemical Properties Analysis

Benzofuran is a colorless liquid and a component of coal tar. It has multiple physicochemical characteristics and versatile features.

Mechanism of Action

While the specific mechanism of action for “Benzofuran, 3-methoxy-” is not explicitly mentioned in the sources, benzofuran compounds are known to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities.

Safety and Hazards

Benzofuran is considered hazardous by the 2012 OSHA Hazard Communication Standard. It is a flammable liquid and vapor and is suspected of causing cancer. Safety measures include using personal protective equipment, ensuring adequate ventilation, avoiding contact with skin and eyes, and avoiding ingestion and inhalation.

Future Directions

Benzofuran compounds have attracted more and more attention from chemical and pharmaceutical researchers worldwide, making these substances potential natural drug lead compounds. For example, the recently discovered novel macrocyclic benzofuran compound has anti-hepatitis C virus activity and is expected to be an effective therapeutic drug for hepatitis C disease. Novel scaffold compounds of benzothiophene and benzofuran have been developed and utilized as anticancer agents. These findings encourage medicinal chemists to explore new areas to improve human health and reduce suffering.